Cas no 40125-47-1 (3-Bromo-6-methoxy-3H-isobenzofuran-1-one)

• Product Name: 3-Bromo-6-methoxy-3H-isobenzofuran-1-one
• CAS No: 40125-47-1
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 2631652
• PubChem ID: 12298540
• Update Time: 2025-04-21

3-Bromo-6-methoxy-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methoxyisobenzofuran-1(3H)-one
• 40125-47-1
• CS-0530049
• SCHEMBL6591316
• 3-Bromo-6-methoxy-3H-isobenzofuran-1-one
• DIITVNLRWZVLOH-UHFFFAOYSA-N

• Inchi： 1S/C9H7BrO3/c1-12-5-2-3-6-7(4-5)9(11)13-8(6)10/h2-4,8H,1H3
• InChI Key： DIITVNLRWZVLOH-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(=CC=2C(=O)O1)OC

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones